3-Hydroxy-2-phenyl-3-(thiophen-2-yl)butanoic acid

• CAS No.: 5449-23-0
• Molecular Formula: C14H14O3S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 3-hydroxy-2-phenyl-3-thiophen-2-ylbutanoic acid
• InChI: InChI=1S/C14H14O3S/c1-14(17,11-8-5-9-18-11)12(13(15)16)10-6-3-2-4-7-10/h2-9,12,17H,1H3,(H,15,16)
• InChI Key: ZYRCCIZYGMCRSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)(C(C2=CC=CC=C2)C(=O)O)O

Description

3-Hydroxy-2-phenyl-3-(thiophen-2-yl)butanoic acid is a substituted butanoic acid derivative characterized by:

• A hydroxy (-OH) group at position 3.
• Phenyl (C₆H₅) and thiophen-2-yl (C₄H₃S) substituents at position 3, creating a tertiary alcohol structure.
• A carboxylic acid (-COOH) group at position 1.

Its stereochemistry remains unspecified in available literature, but the tertiary alcohol configuration may impact stability and reactivity compared to primary/secondary alcohols .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related derivatives:

Compound Name	Molecular Formula	Substituents	Key Features	Applications/Implications
3-Hydroxy-2-phenyl-3-(thiophen-2-yl)butanoic acid	C₁₄H₁₂O₃S	-OH (C3), -Ph (C2), thiophen-2-yl (C3)	Tertiary alcohol, dual aromatic groups, sulfur atom.	Potential pharmaceutical use due to aromatic interactions; lower volatility limits fragrance applications.
3-Methyl-2-phenylbutanoic acid	C₁₁H₁₄O₂	-CH₃ (C3), -Ph (C2)	Secondary alcohol; lacks sulfur and hydroxy group.	Simpler structure may enhance metabolic stability in drug design.
3-Methyl-3-(3-methylthiophen-2-yl)butanoic acid	C₁₀H₁₄O₂S	-CH₃ (C3), 3-methylthiophen-2-yl (C3)	Methylated thiophene increases lipophilicity.	Enhanced membrane permeability in drug delivery.
(3S)-3-(2-Thienylthio)butanoic acid	C₈H₁₀O₂S₂	-S-thiophen-2-yl (C3)	Thioether linkage (less polar than -OH).	Susceptible to oxidation; potential prodrug applications.
2-(3-Chlorophenyl)-2-hydroxybutanoic acid	C₁₀H₁₁ClO₃	-Cl (C3 phenyl), -OH (C2)	Electron-withdrawing Cl increases acidity.	Bioactivity influenced by halogenation (e.g., antimicrobial agents).
Butanoic acid (simple derivative)	C₄H₈O₂	No substituents	High volatility, simple structure.	Common aroma compound (e.g., cheese, fermented beverages).

Structural and Functional Analysis

Aromatic Substituents

• Phenyl vs. Thiophene: The phenyl group in the target compound enhances hydrophobicity and π-π stacking, while the thiophene introduces sulfur, enabling unique binding interactions (e.g., with metalloenzymes) .
• Chlorophenyl Derivatives: The chloro substituent in 2-(3-chlorophenyl)-2-hydroxybutanoic acid () is electron-withdrawing, lowering pKa and increasing acidity compared to the target compound’s tertiary alcohol .

Functional Groups

• Hydroxy vs. Thioether: The hydroxy group in the target compound facilitates hydrogen bonding, improving solubility in polar solvents. In contrast, the thioether in (3S)-3-(2-thienylthio)butanoic acid () reduces polarity, favoring lipid bilayer penetration .
• Tertiary Alcohol Stability: The tertiary alcohol in the target compound is less prone to oxidation than primary/secondary alcohols (e.g., 1-butanol in ) but may exhibit lower enzymatic recognition .

Research Implications

• Pharmaceutical Potential: The dual aromatic and polar groups in the target compound make it a candidate for drug design, particularly in targeting enzymes or receptors with sulfur-binding pockets .
• Stereochemical Considerations: Enantiomers of related compounds (e.g., (R)-3-methyl-2-phenylbutanoic acid in ) highlight the need for chiral resolution to optimize bioactivity .